Cas no 379244-49-2 (N-(3-chloro-4-fluorophenyl)-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamide
• CAS No: 379244-49-2
• MF: C₁₉H₁₄ClFN₄OS
• MW: 400.857064723969
• CID: 6088407
• PubChem ID: 982830
• Update Time: 2025-06-14

N-(3-chloro-4-fluorophenyl)-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamide
• N-(3-chloro-4-fluorophenyl)-2-((5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio)acetamide
• Acetamide, N-(3-chloro-4-fluorophenyl)-2-[(5-methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]-
• N-(3-chloro-4-fluorophenyl)-2-[(5-methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio]acetamide
• N-(3-CHLORO-4-FLUOROPHENYL)-2-({5-METHYL-[1,2,4]TRIAZOLO[4,3-A]QUINOLIN-1-YL}SULFANYL)ACETAMIDE
• HMS1800H07
• 379244-49-2
• ZINC00628612
• NCGC00099963-01
• CHEMBL1532117
• N-(3-chloro-4-fluorophenyl)-2-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetamide
• Z20240661
• AKOS000809402
• AF-399/40684317
• F1143-4637
• N-(3-chloro-4-fluorophenyl)-2-[(5-methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetamide

• Inchi： 1S/C19H14ClFN4OS/c1-11-8-17-23-24-19(25(17)16-5-3-2-4-13(11)16)27-10-18(26)22-12-6-7-15(21)14(20)9-12/h2-9H,10H2,1H3,(H,22,26)
• InChI Key： NHDSWFOUDBJBNS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C(Cl)=C1)(=O)CSC1N2C3=C(C=CC=C3)C(C)=CC2=NN=1

Computed Properties

• Exact Mass: 400.0560881g/mol
• Monoisotopic Mass: 400.0560881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 11.32±0.70(Predicted)

Additional information on N-(3-chloro-4-fluorophenyl)-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamide

Recent Advances in the Study of N-(3-chloro-4-fluorophenyl)-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamide (CAS: 379244-49-2)

The compound N-(3-chloro-4-fluorophenyl)-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamide (CAS: 379244-49-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique triazoloquinoline scaffold, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-(3-chloro-4-fluorophenyl)-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamide to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalyst-free reactions, to improve yield and purity. These efforts have resulted in the development of derivatives with improved solubility and bioavailability, which are critical for in vivo applications.

The biological activity of this compound has been extensively investigated, particularly in the context of cancer therapy. In vitro studies have demonstrated its potent inhibitory effects on various cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies suggest that the compound exerts its anti-proliferative effects by targeting key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer. Additionally, the compound has shown promise in overcoming drug resistance, a major challenge in oncology.

Beyond its anti-cancer properties, N-(3-chloro-4-fluorophenyl)-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamide has also been explored for its potential in treating infectious diseases. Preliminary studies indicate that the compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Its unique mechanism of action, which involves disruption of bacterial cell membrane integrity, makes it a promising candidate for addressing antibiotic resistance.

In conclusion, the latest research on N-(3-chloro-4-fluorophenyl)-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamide (CAS: 379244-49-2) highlights its multifaceted therapeutic potential. Ongoing studies are focused on further optimizing its chemical structure, elucidating its detailed mechanism of action, and evaluating its efficacy in preclinical models. These efforts are expected to pave the way for the development of novel therapeutics based on this promising compound.